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Compound of Interest

Compound Name: AVX 13616

Cat. No.: B10800273

This document provides immediate and essential safety and logistical information for the
handling and disposal of AVX 13616, a compound used in laboratory and drug development
settings. The following procedural guidance is intended for researchers, scientists, and
professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE) Requirements

When handling AVX 13616, it is imperative to use appropriate personal protective equipment to
prevent exposure. The required PPE is determined by the nature of the work being conducted
and the potential for exposure.
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PPE Category

Recommended Equipment

Standards and
Specifications

Eye Protection

Safety glasses with side

shields or goggles.

Equipment must be tested and
approved under appropriate
government standards such as
NIOSH (US) or EN 166 (EU).

[1]

Hand Protection

Chemical-resistant gloves.

Gloves must be inspected prior
to use.[1] Specific material
compatibility and breakthrough
times are not specified in
available documentation.
Select gloves based on the
solvent used and good

laboratory practices.

Respiratory Protection

Air-purifying respirator or

supplied-air respirator.

For situations where risk
assessment shows air-
purifying respirators are
appropriate, use a full-face
particle respirator type N99
(US) or type P2 (EN 143).[1] If
the respirator is the sole
means of protection, a full-face
supplied air respirator should
be used.[1] Respirators and
their components must be
tested and approved under
appropriate government
standards such as NIOSH
(US) or CEN (EU).[1]

Skin and Body Protection

Laboratory coat, long-sleeved

shirt, and long pants.

Choose body protection in
relation to its type, the
concentration and amount of
dangerous substances, and

the specific work-place.
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Occupational Exposure Limits: According to the available safety data sheet, AVX 13616
contains no substances with established occupational exposure limit values.

Procedural Guidance for PPE Usage
1. Donning PPE:

e Step 1: Put on a lab coat, ensuring it is fully buttoned.

o Step 2: Don safety glasses or goggles.

o Step 3: If required by your risk assessment, put on your respirator. Ensure a proper fit test
has been conducted.

e Step 4: Wash and dry hands thoroughly.
o Step 5: Put on gloves, ensuring they cover the cuffs of the lab coat.
2. Doffing PPE (to avoid cross-contamination):

o Step 1. Remove gloves using a proper removal technique (without touching the glove's outer
surface with bare hands).

o Step 2: Remove the lab coat by rolling it inside out, avoiding contact with the exterior.
o Step 3: Remove eye protection.

o Step 4: If used, remove the respirator.

e Step 5: Wash hands thoroughly with soap and water.

3. Disposal of Contaminated PPE:

» Dispose of contaminated gloves and other disposable PPE in a designated, sealed container
for hazardous waste.

» Follow all applicable local, state, and federal regulations for hazardous waste disposal.
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Spill and Emergency Procedures

In Case of a Spill:

o Evacuate personnel to a safe area.

o Ensure adequate ventilation.

o Wear full personal protective equipment, including respiratory protection.

o Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.

o For powdered substances, sweep up and shovel, avoiding dust formation. For solutions,
absorb with a liquid-binding material like diatomite.

o Collect the spilled material into a suitable, closed container for disposal.
First Aid Measures:

 After Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration.

» After Skin Contact: Immediately flush the skin with copious amounts of water and remove
contaminated clothing.

o After Eye Contact: Check for and remove any contact lenses. Flush eyes with large amounts
of water, separating the eyelids with fingers to ensure thorough flushing.

o After Swallowing: Wash out the mouth with water. Do NOT induce vomiting.

¢ In all cases of exposure, seek immediate medical attention.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate
level of personal protective equipment when handling AVX 13616.
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Caption: PPE selection workflow for handling AVX 13616.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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